Cas no 103215-48-1 ((-)-epicatechin 8-C-beta-D-glucopyranoside)

• Product Name: (-)-epicatechin 8-C-beta-D-glucopyranoside
• CAS No: 103215-48-1
• MF: C₂₁H₂₄O₁₁
• MW: 452.408667564392
• CID: 2031246
• PubChem ID: 21626717
• Update Time: 2025-04-21

(-)-epicatechin 8-C-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (-)-epicatechin 8-C-beta-D-glucopyranoside
• (-)-epicatechin-8-C-beta-D-glucopyranoside
• (2R,3R)-8-Glucopyranosyl-3,3',4',5,7-pentahydroxyflavan
• (?)-epicatechin 8-C-beta-D-glucopyranoside
• DTXSID501106642
• 103215-48-1
• (1S)-1,5-Anhydro-1-C-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-D-glucitol

• Inchi： 1S/C21H24O11/c22-6-14-16(28)17(29)18(30)21(31-14)15-12(26)5-10(24)8-4-13(27)19(32-20(8)15)7-1-2-9(23)11(25)3-7/h1-3,5,13-14,16-19,21-30H,4,6H2/t13-,14-,16-,17+,18-,19-,21+/m1/s1
• InChI Key： XWDHVYPMZCGHNM-SBNMIOBJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1=C(C=C(C2C[C@H]([C@@H](C3C=CC(=C(C=3)O)O)OC1=2)O)O)O)O)O)O

Computed Properties

• Exact Mass: 452.13186158g/mol
• Monoisotopic Mass: 452.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 201Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides